Cas no 157847-53-5 (Ethanone, 2-chloro-1-[4-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]-)

• Product Name: Ethanone, 2-chloro-1-[4-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]-
• CAS No: 157847-53-5
• MF: C₁₄H₁₁Cl₂NO₂
• MW: 296.148641824722
• CID: 1335570
• PubChem ID: 10494128
• Update Time: 2025-04-20

Ethanone, 2-chloro-1-[4-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[4-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]-
• 2-chloro-1-[4-(4-chlorobenzoyl)-1-methylpyrrol-2-yl]ethanone
• 2-chloro-1-[4-(4-chlorobenzoyl)-1-methyl-1-H-pyrrol-2-yl]-ethanone
• SCHEMBL6318951
• 2-Chloro-1-[4-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]-ethanone
• QMVAPJRLGRTTRL-UHFFFAOYSA-N
• chloro-1-[4-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]-ethanone
• 2-Chloro-1-[4-(4-chlorobenzoyl )-1-methyl-1H-pyrrol-2-yl]-ethanone
• 157847-53-5
• DTXSID90440870
• 2-chloro-1-[4-(4-chlorobenzoyl)-1-methyl-1H -pyrrol-2-yl]-ethanone

• Inchi： 1S/C14H11Cl2NO2/c1-17-8-10(6-12(17)13(18)7-15)14(19)9-2-4-11(16)5-3-9/h2-6,8H,7H2,1H3
• InChI Key： QMVAPJRLGRTTRL-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC(C(C2C=CC(=CC=2)Cl)=O)=CN1C)=O

Computed Properties

• Exact Mass: 295.01683
• Monoisotopic Mass: 295.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07